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Abstract

Ethyl 3-(pyridin-2-ylamino)propanoate, CAS number 103041-38-9, is a crucial chemical

intermediate with significant applications in the pharmaceutical industry.[1] Primarily recognized

for its role as a precursor in the synthesis of the direct thrombin inhibitor Dabigatran Etexilate,

this compound is at the forefront of anticoagulant therapy development.[2][3] This technical

guide provides a comprehensive review of its chemical and physical properties, detailed

synthesis protocols, and its pivotal role in the development of modern pharmaceuticals. The

information is intended for researchers, chemists, and professionals in the field of drug

discovery and development.

Chemical and Physical Properties
Ethyl 3-(pyridin-2-ylamino)propanoate is a white crystalline solid under standard conditions.

[4][5] It is soluble in various organic solvents, including Dimethyl Sulfoxide (DMSO), Methanol,

Chloroform, and Ethyl Acetate.[6][7] Its key physicochemical properties are summarized in the

table below.
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Property Value Source(s)

CAS Number 103041-38-9 [1][4][8]

Molecular Formula C₁₀H₁₄N₂O₂ [8][9][10]

Molecular Weight 194.23 g/mol [1][8][10]

Appearance
White to Pale Yellow

Solid/Crystal
[4][5]

Melting Point 48-50 °C [5][8][10]

Boiling Point 125 °C at 0.2 mmHg [4][5]

337.8 ± 22.0 °C at 760 mmHg [8][10]

Density 1.1 ± 0.1 g/cm³ [10]

Flash Point 158.10 °C [8]

pKa 6.26 ± 0.10 (Predicted) [5]

LogP 1.54 (at 22°C and pH 6) [5]

Storage Conditions

Refrigerator (2-8°C), Inert

Atmosphere, Keep in Dark

Place

[2][5]

Synthesis Methodologies
The synthesis of Ethyl 3-(pyridin-2-ylamino)propanoate is critical for its application in

pharmaceutical manufacturing. Several synthetic routes have been developed, with the most

common and efficient method involving the reaction of 2-aminopyridine and ethyl acrylate.

Primary Synthesis Route: Michael Addition
This method utilizes a catalyzed Michael addition reaction between 2-aminopyridine and ethyl

acrylate.[4][11] It is favored for its simplicity, use of readily available materials, and relatively

high yield.[11][12]
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Reactants
Reaction Conditions

Process

Final Product

2-Aminopyridine

Catalytic Reaction

Ethyl Acrylate Trifluoromethanesulfonic Acid
(Catalyst)

 Catalyzes

Anhydrous Ethanol
(Solvent)

120-160°C, 16-20h
Nitrogen Atmosphere

Purification

Crude Product

Ethyl 3-(pyridin-2-ylamino)propanoate

Yield: 83%
Purity: 99% (HPLC)
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Prothrombin
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 Activated by
Factor Xa

Fibrinogen
(Soluble)

 Cleaves

Fibrin
(Insoluble)

 Conversion

Blood Clot Formation

Dabigatran

 Directly Inhibits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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